![molecular formula C20H21N5OS B4540537 2-({[4-ethyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetyl)-1,2,3,4-tetrahydroisoquinoline](/img/structure/B4540537.png)
2-({[4-ethyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetyl)-1,2,3,4-tetrahydroisoquinoline
Description
Synthesis Analysis
The synthesis of similar tetrahydroisoquinoline derivatives typically involves catalyzed reactions, such as Lewis acid catalyzed reactions, to yield moderate to good yields depending on the electronic nature of the reactants and aromatic groups involved. For example, the synthesis of pyrrolidine and 1,2,3,4-tetrahydroquinoline derivatives from arylvinylidenecyclopropanes and ethyl (arylimino)acetates under Lewis acid catalysis exemplifies a methodology that could be adapted for our compound (Lu & Shi, 2007).
Molecular Structure Analysis
Molecular structure analysis of similar compounds, such as ethyl 2-(3-methyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-4-yl)acetate, reveals that the 1,2,4-triazoline ring is essentially planar, with substituents influencing the overall molecular geometry. The structure of these molecules is often confirmed through spectral data, including IR, 1H NMR, and mass spectroscopy, providing detailed insight into the arrangement of atoms and functional groups (Karczmarzyk et al., 2012).
Chemical Reactions and Properties
The chemical reactions involving tetrahydroisoquinoline derivatives often involve multi-component reactions, leading to the synthesis of complex organic molecules. For instance, the reaction of dihydroisoquinolines with benzyne and acetonitrile yields cyanomethyl-substituted tetrahydroisoquinolines, indicating the reactivity of these compounds towards nucleophilic addition and substitution reactions (Guranova et al., 2017).
Physical Properties Analysis
The physical properties of similar tetrahydroisoquinoline derivatives include their crystalline structure, solubility, and thermal stability. The detailed physical characteristics can be determined using techniques such as X-ray crystallography, which provides insights into the molecular and crystal lattice structures, further influencing the compound's reactivity and physical state (Karczmarzyk et al., 2012).
properties
IUPAC Name |
1-(3,4-dihydro-1H-isoquinolin-2-yl)-2-[(4-ethyl-5-pyridin-3-yl-1,2,4-triazol-3-yl)sulfanyl]ethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N5OS/c1-2-25-19(16-8-5-10-21-12-16)22-23-20(25)27-14-18(26)24-11-9-15-6-3-4-7-17(15)13-24/h3-8,10,12H,2,9,11,13-14H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BAQCIEKLGFVFOH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=NN=C1SCC(=O)N2CCC3=CC=CC=C3C2)C4=CN=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N5OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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